Ethyl 3-fluorobenzimidate
Description
Ethyl 3-fluorobenzimidate is a useful research compound. Its molecular formula is C9H10FNO and its molecular weight is 167.183. The purity is usually 95%.
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Scientific Research Applications
Antimycobacterial Activity
Ethyl 3-fluorobenzimidate derivatives have been explored for their antimycobacterial activity. A study synthesized substitututed methylene/ethylene 4-fluorophenylhydrazide derivatives to evaluate their inhibitory activity against Mycobacterium tuberculosis H37Rv. One of the compounds, 4-fluorobenzoic acid [(2,6-dichlorophenyl) methylene]hydrazide, demonstrated significant inhibitory activity, indicating the potential of this compound derivatives in tuberculosis treatment (Koçyiğit-Kaymakçıoğlu et al., 2009).
Synthesis of Fluorinated Compounds
This compound is also utilized in the synthesis of fluorinated compounds. A study demonstrated a practical and convenient fluorination of 1,3-dicarbonyl compounds using aqueous hydrofluoric acid and iodosylbenzene. The process achieved high yields, highlighting its practicality and efficiency in synthesizing fluorinated compounds, including ethyl 2-fluoro-2-benzolyacetate (Kitamura et al., 2011).
Anticancer Activity
In the realm of anticancer research, novel hydrazide-hydrazones derived from ethyl paraben have been synthesized and characterized. These compounds were evaluated for their cytotoxic activity against liver cancer cell lines, with certain derivatives showing notable anticancer activity. This suggests the potential of this compound derivatives in developing new anticancer agents (Han et al., 2020).
Pharmaceutical Molecule Modification
This compound derivatives have been utilized in the modification of pharmaceutical molecules. A study reported the efficient construction of 3-(2,2-difluoroethyl)-2-fluoroindoles from activated o-aminostyrenes. The process features high efficiency, excellent functional group compatibility, and significant potential in the late-stage modifications of pharmaceutical molecules and natural products (Sheng et al., 2021).
Properties
IUPAC Name |
ethyl 3-fluorobenzenecarboximidate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO/c1-2-12-9(11)7-4-3-5-8(10)6-7/h3-6,11H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SMAAHQSLJYWFAZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=N)C1=CC(=CC=C1)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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